N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C21H30N2O3S/c1-15-12-16(2)18(4)21(17(15)3)27(24,25)22-13-19-7-9-23(10-8-19)14-20-6-5-11-26-20/h5-6,11-12,19,22H,7-10,13-14H2,1-4H3
• InChI Key: UTNHZLMREWQMBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CO3)C)C
• Molecular Formula: C21H30N2O3S
• Molecular Weight: 390.5 g/mol

Description

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H30N2O3S and its molecular weight is 390.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structural similarities to the specified molecule have been synthesized and characterized for potential applications in drug development, particularly as antagonists in disease treatment. For example, methylbenzenesulfonamide derivatives have been investigated for their role as CCR5 antagonists in the prevention of HIV-1 infection, illustrating the methodological approach to synthesizing and characterizing compounds for medicinal chemistry applications (Cheng De-ju, 2015).

Pharmacological Evaluation

Conformationally restricted butyrophenones, including compounds with furan and piperidine units, have been studied for their affinity towards dopamine and serotonin receptors, highlighting their potential as antipsychotic drugs. These studies demonstrate the pharmacological evaluation process for discovering new therapeutic agents (E. Raviña et al., 2000).

Quantum Chemical and Molecular Dynamic Simulation

Piperidine derivatives have been analyzed through quantum chemical calculations and molecular dynamics simulations to predict their efficiency as corrosion inhibitors for metals. This research exemplifies the application of computational chemistry in materials science (S. Kaya et al., 2016).

Analytical and Spectral Study

Furan ring-containing organic ligands, related to the compound , have been synthesized and analyzed for their potential in forming metal complexes with antimicrobial activity. This indicates the compound's relevance in developing new antimicrobial agents (H. Patel, 2020).

PET Imaging Applications

Compounds structurally related to the specified molecule have been developed as radiotracers for PET imaging, specifically targeting microglia in the brain to study neuroinflammation associated with neuropsychiatric disorders. This highlights the compound's potential application in the diagnosis and study of neurodegenerative diseases (A. Horti et al., 2019).